2-Chloro-6-methoxypyrazine

• IUPAC Name: 2-chloro-6-methoxypyrazine
• InChI: InChI=1S/C5H5ClN2O/c1-9-5-3-7-2-4(6)8-5/h2-3H,1H3
• InChI Key: XWSSFRJLOZQOCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=CC(=N1)Cl
• Molecular Formula: C5H5ClN2O
• DSSTOX Substance ID: DTXSID60452021
• Molecular Weight: 144.56 g/mol
• CAS RN: 33332-30-8

Description

2-Chloro-6-methoxypyrazine (2C6MP) is a synthetic compound that has been used in scientific research for decades. It is a pyrazine derivative that has been studied for its potential applications in medicine, biochemistry, and pharmacology. 2C6MP has been found to have a wide range of effects on the body, including changes in biochemical and physiological processes. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for laboratory experiments, and future directions of 2C6MP research.

Scientific Research Applications

2-Chloro-6-methoxypyrazine: A Comprehensive Analysis of Scientific Research Applications

Chemical Synthesis: 2-Chloro-6-methoxypyrazine is utilized in the synthesis of various chemical compounds. .

Biochemical Research: .

Synthesis routes and methods I

Procedure details

After dissolving 7.99 g of 2,6-dichloropyrazine in 100 ml of tetrahydrofuran, 11.3 ml of a 28% sodium methoxide-methanol solution was added dropwise while stirring at room temperature, and stirring was continued overnight. Water was added to the reaction solution, and extraction was performed with n-hexane. The organic layer was washed with water and saturated brine and dried over anhydrous magnesium sulfate, and then the solvent was distilled off under reduced pressure to obtain the title compound (6.96 g, 90% yield).

Synthesis routes and methods II

Procedure details

2,6-Dichloropyrazine (0.067 mole) is treated with a solution of sodium methoxide (0.067 mole) in 100 ml. dry methanol for 1 hour at 25°. The solvent is removed in vacuo and the residue is extracted with boiling hexane extract. 2-Chloro-6-methoxypyrazine crystallizes from the hexane extract. Another recrystallization from isopropanol at -70° gives 2-chloro-6-methoxypyrazine as an oil at room temperature.

Q & A

Q1: What is the significance of the ortho-directing ability of substituents in 2-chloro-6-methoxypyrazine?

A1: The regioselectivity of metalation reactions in diazines, like 2-chloro-6-methoxypyrazine, is crucial for further derivatization and potential applications. The research by [] reveals that fluorine exhibits the strongest ortho-directing effect compared to methoxy and chlorine groups in these reactions. This means that when a metalation reagent, such as an organolithium compound, is used, the fluorine substituent predominantly directs the metalation to the ortho position. This selectivity is important for synthesizing specific isomers of substituted diazines, which may have different biological activities or serve as building blocks for more complex molecules.

Q2: What is the role of 2-chloro-6-methoxypyrazine in the synthesis of LLM-105, and how does the green oxidation process contribute to its production?

A2: 2-chloro-6-methoxypyrazine is a key intermediate in the synthesis of LLM-105, a compound with potential pharmacological applications. The research by [] describes a novel and environmentally friendly method for the synthesis of 2-chloro-6-methoxypyrazine-1-oxide, another crucial intermediate in the LLM-105 synthesis. This method employs a catalytic system involving protonated peroxotungstate combined with chitosan and utilizes hydrogen peroxide as a green oxidant. This approach offers several advantages, including high yields, the avoidance of harsh reagents like trifluoroacetic acid, and reduced environmental impact. This green oxidation process highlights the potential for sustainable and efficient synthesis of pharmaceutical intermediates like 2-chloro-6-methoxypyrazine-1-oxide.